Cas no 64609-89-8 (Methyl [2-amino-3-nitro-5-(trifluoromethyl)phenyl]carbamate)

• Product Name: Methyl [2-amino-3-nitro-5-(trifluoromethyl)phenyl]carbamate
• CAS No: 64609-89-8
• MF: C₉H₈F₃N₃O₄
• MW: 279.17273235321
• CID: 2792410
• PubChem ID: 13216590
• Update Time: 2025-04-21

Methyl [2-amino-3-nitro-5-(trifluoromethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 64609-89-8
• DTXSID20529001
• Methyl [2-amino-3-nitro-5-(trifluoromethyl)phenyl]carbamate

• Inchi： 1S/C9H8F3N3O4/c1-19-8(16)14-5-2-4(9(10,11)12)3-6(7(5)13)15(17)18/h2-3H,13H2,1H3,(H,14,16)
• InChI Key： KJUYUZWDJGXXOR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1)NC(=O)OC)N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 279.04669023Da
• Monoisotopic Mass: 279.04669023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 110Ų